Cas no 6566-16-1 (Benzene, 1,3,5-tris(2-phenylethenyl)-)
6566-16-1 structure
Product Name:Benzene, 1,3,5-tris(2-phenylethenyl)-
CAS No:6566-16-1
MF:C30H24
MW:384.511568069458
CID:397733
PubChem ID:54191731
Update Time:2025-04-19
Benzene, 1,3,5-tris(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-tris(2-phenylethenyl)-
- 1,3,5-tris(2-phenylethenyl)benzene
- 6566-16-1
- DTXSID40709666
- 1,3,5-tris(phenylethenyl)benzene
- 1,1',1''-[Benzene-1,3,5-triyltri(ethene-2,1-diyl)]tribenzene
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- Inchi: 1S/C30H24/c1-4-10-25(11-5-1)16-19-28-22-29(20-17-26-12-6-2-7-13-26)24-30(23-28)21-18-27-14-8-3-9-15-27/h1-24H
- InChI Key: PIZCYBQDMYNJND-UHFFFAOYSA-N
- SMILES: C1(C=CC2C=CC=CC=2)C=C(C=CC2C=CC=CC=2)C=C(C=CC2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 384.18792
- Monoisotopic Mass: 384.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 9.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0
Benzene, 1,3,5-tris(2-phenylethenyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
6566-16-1 (Benzene, 1,3,5-tris(2-phenylethenyl)-) Related Products
- 103-30-0(trans-Stilbene)
- 300-57-2([(E)-prop-1-enyl]benzene)
- 16939-57-4([(1E)-buta-1,3-dienyl]benzene)
- 1720-32-7(1,6-Diphenylhexa-1,3,5-triene)
- 645-49-8(cis-Stilbene)
- 32057-88-8(Naphthalene,2,7-bis(2-phenylethenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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